Cas no 1206992-82-6 (N-(2-{(2-chlorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide)

• Product Name: N-(2-{(2-chlorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide
• CAS No: 1206992-82-6
• MF: C₁₉H₁₅ClN₄O₂
• MW: 366.80100274086
• CID: 6256446
• PubChem ID: 45505044
• Update Time: 2025-06-08

N-(2-{(2-chlorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{(2-chlorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide
• N-(2-(3-(2-chlorophenyl)ureido)phenyl)picolinamide
• DTXSID801146071
• 2-Pyridinecarboxamide, N-[2-[[[(2-chlorophenyl)amino]carbonyl]amino]phenyl]-
• VU0523557-1
• AKOS024522052
• SR-01000925453
• N-[2-[[[(2-Chlorophenyl)amino]carbonyl]amino]phenyl]-2-pyridinecarboxamide
• SR-01000925453-1
• F5839-0019
• N-[2-[(2-chlorophenyl)carbamoylamino]phenyl]pyridine-2-carboxamide
• 1206992-82-6

• Inchi： 1S/C19H15ClN4O2/c20-13-7-1-2-8-14(13)23-19(26)24-16-10-4-3-9-15(16)22-18(25)17-11-5-6-12-21-17/h1-12H,(H,22,25)(H2,23,24,26)
• InChI Key： QNWUQPQKIHLKSC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(NC1=CC=CC=C1NC(C1C=CC=CN=1)=O)=O

Computed Properties

• Exact Mass: 366.088
• Monoisotopic Mass: 366.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-{(2-chlorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide

N-(2-{(2-chlorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide: A Comprehensive Overview

N-(2-{(2-chlorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide (CAS No. 1206992-82-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine and features a unique structural arrangement that includes a chlorophenyl carbamoylamino group attached to a pyridine-2-carboxamide moiety. The intricate structure of this compound offers a range of potential applications, particularly in the development of novel therapeutic agents.

The synthesis of N-(2-{(2-chlorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide involves several steps, including the formation of the chlorophenyl carbamoylamino intermediate and its subsequent coupling with pyridine-2-carboxylic acid. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and purity, making it more accessible for further research and development.

In terms of its chemical properties, N-(2-{(2-chlorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide exhibits notable solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various conditions, including temperature and pH, has been extensively studied. These properties are crucial for its use in biological assays and drug development processes.

One of the key areas of interest for N-(2-{(2-chlorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide is its potential as an inhibitor of specific enzymes involved in various disease pathways. Recent studies have shown that this compound can effectively inhibit the activity of certain kinases, which are known to play critical roles in cancer progression and other proliferative disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that N-(2-{(2-chlorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide demonstrated significant inhibitory effects on the activity of protein kinase B (AKT), a key regulator of cell survival and proliferation.

Beyond its enzymatic inhibition properties, N-(2-{(2-chlorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), suggesting its potential as a therapeutic agent for these conditions.

The pharmacokinetic profile of N-(2-{(2-chlorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide has also been evaluated in various animal models. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. For example, oral administration of the compound resulted in rapid absorption with peak plasma concentrations observed within 1-3 hours. The compound was found to have moderate bioavailability and was primarily metabolized by the liver before being excreted via urine and feces.

Toxicity studies have shown that N-(2-{(2-chlorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide is generally well-tolerated at therapeutic doses. However, higher doses can lead to mild side effects such as gastrointestinal discomfort and transient elevations in liver enzymes. These findings highlight the importance of dose optimization in clinical trials to ensure safety and efficacy.

In conclusion, N-(2-{(2-chlorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide (CAS No. 1206992-82-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable chemical and biological properties, make it an attractive candidate for further investigation as a therapeutic agent for various diseases. Ongoing research continues to explore its mechanisms of action, pharmacological effects, and clinical potential, paving the way for new treatment options in the future.